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Compound of Interest

Compound Name: Nonyl 10-bromodecanoate
Cat. No.: B15552597
Get Quote
\ J

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the expected spectroscopic data for Nonyl
10-bromodecanoate (CAS: 2102499-36-3, Molecular Formula: C19H37BrOz). As experimental
spectra for this specific compound are not readily available in public databases, this document
presents predicted data based on established principles of nuclear magnetic resonance (NMR)
spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Furthermore, it outlines
standardized experimental protocols for obtaining such data.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic characteristics of Nonyl 10-
bromodecanoate. These predictions are derived from the analysis of its constituent functional
groups and alkyl chains.

Table 1: Predicted *"H NMR Spectroscopic Data

(Solvent: CDCls, Reference: TMS at 0.00 ppm)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~4.05 Triplet 2H 0O-CH2-(CH2)7-CHs
] Br-CHz-(CHz2)s-
~3.40 Triplet 2H
C(0)0-
~2.28 Triplet 2H -(CH2)s-CH2-C(0)O-
) Br-CH2-CH2-(CH2)7-
~1.85 Quintet 2H
C(0)0-
] O-CH2-CH2-(CH2)e-
~1.60 Quintet 2H
CHs
~1.20-1.45 Multiplet 24H -(CH2)e- and -(CH2)e-
~0.88 Triplet 3H -CH2-CHs

Table 2: Predicted **C NMR Spectroscopic Data

(Solvent: CDCls, Reference: CDCls at 77.16 ppm)
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Chemical Shift (6, ppm) Assignment
~173.5 C=0

~65.0 O-CHa-
~34.0 Br-CHaz-
~33.0 -CH2-C(0)0O-
~31.8 -(CH2)n-
~29.5-29.0 -(CH2)n-
~28.7 -(CH2)n-
~28.2 -(CH2)n-
~26.0 -(CH2)n-
~25.0 -(CH2)n-
~22.7 -CH2-CHs
~14.1 -CHs

Table 3: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm~12) Intensity Assignment

2925, 2855 Strong C-H stretch (alkane)

1740 Strong C=0 stretch (esten)[1][2][3]
1240, 1160 Strong C-O stretch (ester)[1][2]
650-550 Medium-Weak C-Br stretch[4]

1465 Medium C-H bend (alkane)

Table 4: Predicted Mass Spectrometry (MS) Data

(Method: Electron lonization - El)
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miz lon Fragmentation Pathway

Molecular ion (presence of Br

376/378 [M]*e gives M and M+2 peaks in
~1:1 ratio)
297 [M - Br]* Loss of a bromine radical

Alpha-cleavage with loss of the

221 [C10H1002]* )
nonyl radical
Nonyl cation from cleavage of
127 [CoH10]*
the ester bond
] Fragmentation of the alkyl
Various [CrH2n+1]*

chains[5]

Experimental Protocols

The following are detailed, generalized protocols for the acquisition of spectroscopic data for a
liquid sample such as Nonyl 10-bromodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and 3C NMR spectra.
Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of Nonyl 10-bromodecanoate in ~0.6
mL of a deuterated solvent (e.g., chloroform-d, CDCIs). Add a small amount of an internal
standard (e.g., tetramethylsilane, TMS) if not already present in the solvent.

o Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

e Spectrometer Setup: Insert the NMR tube into the spectrometer's probe.[6] Lock the
spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve

optimal homogeneity.[6]

e Acquisition of *H Spectrum:
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[e]

Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12
ppm).

[e]

Apply a standard pulse sequence (e.g., a 90° pulse).

o

Set the relaxation delay (e.g., 1-2 seconds) to allow for full relaxation of the protons
between scans.

o

Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

e Acquisition of 13C Spectrum:

o

Switch the probe to the 13C frequency.

[¢]

Set a wider spectral width (e.g., 0-220 ppm).

[¢]

Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal.

[e]

A longer relaxation delay and a larger number of scans will be required due to the lower
natural abundance and smaller gyromagnetic ratio of 13C.

o Data Processing: Apply a Fourier transform to the acquired free induction decays (FIDs).
Phase the resulting spectra and perform a baseline correction. Calibrate the chemical shift
scale using the TMS signal (0.00 ppm). Integrate the peaks in the *H spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Methodology:

o Sample Preparation (Neat Liquid): Place one to two drops of neat (undiluted) Nonyl 10-
bromodecanoate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[7][8][9]

o Assembly: Carefully place a second salt plate on top of the first, creating a thin liquid film
between them.[7]
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e Background Spectrum: Ensure the sample compartment of the FT-IR spectrometer is empty
and run a background scan. This will be subtracted from the sample spectrum to remove
contributions from atmospheric CO2 and water vapor.[10]

o Sample Analysis: Place the salt plate assembly into the sample holder in the spectrometer.

[7]

e Acquisition: Acquire the spectrum, typically over the range of 4000-400 cm~*. Co-add
multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

o Data Processing: The software will automatically ratio the sample spectrum against the
background spectrum to generate the final transmittance or absorbance spectrum. ldentify
and label the significant absorption bands.

o Cleaning: After analysis, disassemble the salt plates, rinse them with a dry solvent (e.g., dry
acetone or dichloromethane), and return them to a desiccator.[7]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology (Electron lonization - EIl):

o Sample Introduction: Introduce a small amount of the sample into the ion source, typically via
a direct insertion probe for a liquid or through a gas chromatograph (GC-MS). The sample is
volatilized in the high vacuum of the source.[11][12]

« lonization: The gaseous molecules are bombarded with a beam of high-energy electrons
(typically 70 eV).[13][14] This causes the ejection of an electron from the molecule, forming a
positively charged molecular ion (M*e).[15]

o Fragmentation: The high energy of the ionization process causes the molecular ion to be in a
high-energy state, leading to extensive and reproducible fragmentation into smaller, charged
ions.[13][14]

e Mass Analysis: The ions (molecular ion and fragment ions) are accelerated into a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions
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based on their mass-to-charge ratio (m/z).

+ Detection: The separated ions are detected, and their abundance is recorded.

+ Data Representation: The data is presented as a mass spectrum, which is a plot of relative
ion abundance versus m/z.

Visualizations

The following diagram illustrates a generalized workflow for the spectroscopic characterization
of a novel chemical compound.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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